Cas no 17618-94-9 (2-(1-propen-1-yl)-Pyridine)

• Product Name: 2-(1-propen-1-yl)-Pyridine
• CAS No: 17618-94-9
• MF: C₈H₉N
• MW: 119.163761854172
• CID: 96222
• Update Time: 2024-01-24

2-(1-propen-1-yl)-Pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1-propen-1-yl)-Pyridine
• Pyridine, 2-(1-propenyl)-

• Inchi： 1S/C8H9N/c1-2-5-8-6-3-4-7-9-8/h2-7H,1H3/b5-2+
• InChI Key： SMTDFMMXJHYDDE-GORDUTHDSA-N
• SMILES： C1(/C=C/C)=NC=CC=C1

Computed Properties

• Exact Mass: 155.0503
• Monoisotopic Mass: 119.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9

Experimental Properties

• PSA: 12.89